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Compound of Interest

Compound Name: Chloracetophos

Cat. No.: B1668630 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Chloracetophos was located. The

following guidance is based on safety data for the closely related organophosphate pesticide,

Chlorethoxyfos, and general safety protocols for organophosphates. It is imperative to treat

Chloracetophos as a highly toxic substance and to consult with a qualified safety professional

before handling.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Chloracetophos. Adherence to these

protocols is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
Given the high toxicity of organophosphates, a comprehensive PPE strategy is mandatory to

prevent exposure through inhalation, dermal contact, or ingestion.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene rubber

gloves are recommended.

Ensure gloves are regularly

inspected for tears or

degradation and are replaced

immediately if compromised.[1]

Body Protection
Chemical-resistant suit or

coveralls

A long-sleeved, impermeable

gown or a full-body chemical-

resistant suit should be worn to

prevent skin contact.[1]

Eye and Face Protection Goggles and face shield

Chemical splash goggles in

combination with a face shield

are necessary to protect

against splashes and aerosols.

[1]

Respiratory Protection Respirator

In case of inadequate

ventilation, a full-face

respirator with organic vapor

cartridges is required. For spill

response or in situations with

high concentrations of vapors

or aerosols, a Self-Contained

Breathing Apparatus (SCBA)

may be necessary.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:

Ensure the designated handling area, preferably a certified chemical fume hood, is clean and
operational.
Verify that all necessary PPE is available, in good condition, and fits properly.
Locate the nearest emergency eyewash station and safety shower and confirm they are
unobstructed.
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Have a spill kit readily available that is appropriate for organophosphate chemicals.

2. Handling Chloracetophos:

Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[2]
Don all required PPE before handling the chemical.
When handling, avoid direct contact with skin, eyes, and clothing.[3]
Use only compatible tools and equipment (e.g., glass, polyethylene) to prevent reactions.
Keep the container tightly closed when not in use.[2]

3. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with
Chloracetophos.
Carefully remove and dispose of all single-use PPE as hazardous waste.
Thoroughly wash hands and any exposed skin with soap and water after handling, even if
gloves were worn.[1]
Store Chloracetophos in a cool, dry, well-ventilated, and locked area away from
incompatible materials such as strong oxidizing agents and bases.[2]

Disposal Plan
The disposal of Chloracetophos and any contaminated materials must be handled with

extreme care to prevent environmental contamination and exposure to others.

Waste Type Disposal Procedure

Unused Chloracetophos

Dispose of as hazardous chemical waste

through an approved waste disposal plant. Do

not dispose of down the drain.[2]

Contaminated Labware (e.g., pipette tips, vials)
Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.

Contaminated PPE
Place in a sealed, labeled bag or container for

hazardous waste disposal.[1]

Spill Cleanup Materials

Absorb spills with an inert material and collect in

a sealed container for hazardous waste

disposal.
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Caption: Workflow for the safe handling of Chloracetophos.
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Caption: Immediate steps in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668630#personal-protective-equipment-for-
handling-chloracetophos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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